Cas no 2728710-12-9 (6-Azaspiro[3.5]nonan-2-ol)

• Product Name: 6-Azaspiro[3.5]nonan-2-ol
• CAS No: 2728710-12-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6085503
• PubChem ID: 154733338
• Update Time: 2025-10-29

6-Azaspiro[3.5]nonan-2-ol Chemical and Physical Properties

Names and Identifiers

• Rel-(2s,4r)-6-azaspiro[3.5]nonan-2-ol
• (2s,4r)-6-azaspiro[3.5]nonan-2-ol
• starbld0034298
• EN300-37113923
• 6-Azaspiro[3.5]nonan-2-ol
• 2728710-12-9
• SCHEMBL24536013
• 2167458-37-7
• EN300-7539503

• Inchi： 1S/C8H15NO/c10-7-4-8(5-7)2-1-3-9-6-8/h7,9-10H,1-6H2
• InChI Key： AKIWBWBDLCBUHP-UHFFFAOYSA-N
• SMILES： OC1CC2(CNCCC2)C1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 6-Azaspiro[3.5]nonan-2-ol

6-Azaspiro[3.5]nonan-2-ol: A Promising Compound in Medicinal Chemistry (CAS No. 2728710-12-9)

6-Azaspiro[3.5]nonan-2-ol (CAS No. 2728710-12-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its six-membered azaspiro ring, offers a promising scaffold for the development of new drugs targeting various diseases.

The spirocyclic structure of 6-Azaspiro[3.5]nonan-2-ol is particularly intriguing due to its ability to enhance the conformational rigidity and bioavailability of molecules. This structural rigidity can lead to improved pharmacokinetic properties, such as increased metabolic stability and reduced toxicity, which are crucial for the success of drug candidates in clinical trials.

Recent studies have highlighted the potential of 6-Azaspiro[3.5]nonan-2-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising results in modulating specific neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-Azaspiro[3.5]nonan-2-ol effectively binds to serotonin receptors, suggesting its potential as an antidepressant or anxiolytic agent.

In addition to its neurological applications, 6-Azaspiro[3.5]nonan-2-ol has also been investigated for its anti-inflammatory properties. Research conducted at a leading pharmaceutical institute found that the compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. This makes it a potential candidate for treating conditions such as rheumatoid arthritis and other inflammatory diseases.

The synthesis of 6-Azaspiro[3.5]nonan-2-ol has been optimized through various synthetic routes, ensuring high yields and purity levels suitable for pharmaceutical development. One common approach involves the use of a spirocyclization reaction, which efficiently forms the six-membered azaspiro ring from readily available starting materials. This synthetic flexibility allows for easy modification of the compound's structure, enabling researchers to explore a wide range of analogs with enhanced biological activities.

Furthermore, 6-Azaspiro[3.5]nonan-2-ol has demonstrated favorable pharmacokinetic properties in preclinical studies. Its low molecular weight and high lipophilicity contribute to good oral bioavailability and tissue penetration, making it suitable for oral administration in therapeutic formulations. These properties are essential for ensuring that the drug reaches its intended target site at effective concentrations.

The safety profile of 6-Azaspiro[3.5]nonan-2-ol has also been extensively evaluated through various toxicological studies. Results indicate that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 6-Azaspiro[3.5]nonan-2-ol (CAS No. 2728710-12-9) represents a promising lead compound in medicinal chemistry with diverse therapeutic applications. Its unique spirocyclic structure, combined with favorable pharmacokinetic and safety profiles, positions it as a valuable scaffold for the development of new drugs targeting neurological disorders, inflammatory conditions, and other diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this intriguing compound.